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Compound Name: 2-Ethyl-1-hexanethiol
CAS No.: 7341-17-5
Cat. No.: B1584936
Get Quote
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In-Depth Technical Guide: 2-Ethyl-1-hexanethiol

CAS Number: 7341-17-5

This technical guide provides a comprehensive overview of 2-Ethyl-1-hexanethiol, a versatile
organosulfur compound. The information is intended for researchers, scientists, and
professionals in drug development and other scientific fields.

Chemical Identity and Synonyms

2-Ethyl-1-hexanethiol is a branched-chain alkanethiol. Its unique structural characteristics
impart specific chemical properties that are leveraged in various industrial and research
applications.

Synonyms:
o 2-Ethylhexyl mercaptan[1]

¢ 2-Ethylhexanethiol[1]
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e 1-Hexanethiol, 2-ethyl-[1]
e 2-Ethylhexan-1-thiol[1]
o 2-(Mercaptomethyl)heptane

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethyl-1-hexanethiol is presented in the
table below. This data is essential for handling, storage, and application of the compound.

Property Value Reference
Molecular Formula CsH1sS [1]
Molecular Weight 146.29 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Odor Strong, unpleasant [1]
Boiling Point 186 °C [2]
Density 0.843 g/mL at 25 °C [3]
Refractive Index 1.457 (n20/D) [3]
Flash Point 60 °C [3]
Water Solubility Insoluble [1]
Solubility in Organics Soluble in oil and alcohol [1]

Applications in Research and Industry

2-Ethyl-1-hexanethiol is utilized in a range of applications owing to its reactive thiol group and
branched alkyl chain.

o Chemical Synthesis: It serves as a crucial intermediate and building block in the synthesis of
more complex organic molecules.[1] The thiol group provides a site for various chemical
modifications.
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e Corrosion Inhibition: This compound can form a self-assembled monolayer (SAM) on metal
surfaces, which acts as a protective barrier against corrosion.[3]

e Materials Science: It is employed as a capping agent for gold surfaces in the development of
chemiresistive vapor sensors.[3] Additionally, it can form a SAM on copper indium sulfide
(CulnS2), which has applications in organic electronic devices like OLEDs and solar cells.[3]

o Flavors and Fragrances: It is used as a chemical intermediate in the production of various
flavor and fragrance compounds.[1]

e Lubricants: It is a component in some lubricant formulations.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2-Ethyl-1-
hexanethiol are crucial for its effective use in a laboratory setting.

Synthesis: General Approach via Alkyl Halide
Substitution

A common laboratory-scale synthesis of thiols involves the nucleophilic substitution of an alkyl
halide with a hydrosulfide salt. The following represents a generalized protocol for the synthesis
of 2-Ethyl-1-hexanethiol.

Reaction Scheme:

SN2 Reaction

[Z-Ethyl-l-hexyl bromide}

[Sodium hydrosulfide (NaSH)]—»[ ] . Formation . [Sodium bromide (NaBr))
Ethanollwater ...............................

Click to download full resolution via product page
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Synthetic pathway for 2-Ethyl-1-hexanethiol.

Materials:

o 2-Ethyl-1-hexyl bromide

e Sodium hydrosulfide (NaSH)

o Ethanol

o Water

o Diethyl ether

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

 Hydrochloric acid (dilute)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
sodium hydrosulfide in a mixture of ethanol and water.

o Slowly add 2-ethyl-1-hexyl bromide to the stirred solution at room temperature.

» Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

 After the reaction is complete, cool the mixture to room temperature and pour it into a
separatory funnel containing water.

o Extract the aqueous layer with diethyl ether (2 x 50 mL).

o Combine the organic extracts and wash with dilute hydrochloric acid, followed by water, and
finally with brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator to obtain the crude 2-Ethyl-1-
hexanethiol.

Purification: Fractional Distillation

The crude product can be purified by fractional distillation under reduced pressure to obtain a
high-purity sample.

Procedure:

e Set up a fractional distillation apparatus with a vacuum source.
» Place the crude 2-Ethyl-1-hexanethiol in the distillation flask.
e Slowly reduce the pressure and begin heating the flask.

o Collect the fraction that distills at the appropriate boiling point for the given pressure. For
example, the boiling point is 67°C at 10 mmHg.[3]

Analysis: Gas Chromatography-Mass Spectrometry (GC-
MS)

The purity and identity of the synthesized 2-Ethyl-1-hexanethiol can be confirmed using GC-
MS.

Instrumentation and Conditions:

e Gas Chromatograph: Agilent 7890B or equivalent

e Mass Spectrometer: Agilent 5977A or equivalent

e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent
o Carrier Gas: Helium at a constant flow of 1 mL/min

 Inlet Temperature: 250 °C
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e Oven Program:

o Initial temperature: 50 °C, hold for 2 minutes

o Ramp: 10 °C/min to 250 °C

o Hold: 5 minutes at 250 °C

e MSD Transfer Line Temperature: 280 °C

¢ lon Source Temperature: 230 °C

e Quadrupole Temperature: 150 °C

 lonization Mode: Electron lonization (El) at 70 eV

Scan Range: m/z 40-400
Sample Preparation:

Dilute a small amount of the purified product in a suitable solvent such as dichloromethane or
hexane before injection.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of publicly available information regarding the specific
biological activities and the effects of 2-Ethyl-1-hexanethiol on cellular signaling pathways.
While its structural analog, 2-ethyl-1-hexanol, has been studied in the context of toxicology and
its interaction with receptors like PPARQ, direct data for the thiol counterpart is not readily
available.[3]

Future research is warranted to explore the potential biological effects of 2-Ethyl-1-
hexanethiol, including its metabolism, cytotoxicity, and any interactions with key cellular
signaling cascades. Given its chemical nature as a thiol, it could potentially interact with
biological systems through redox-sensitive pathways or by binding to metal-containing proteins.
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Potential areas of future biological research.

Safety and Handling

2-Ethyl-1-hexanethiol is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated area, away from ignition sources.[1] It can cause skin and eye
irritation.[1] Personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical. For detailed safety information, refer to the Safety
Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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